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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the purification of Cobalt tricarbonyl nitrosyl
(Co(C0O)sNO) by sublimation. This document includes detailed troubleshooting guides,
frequently asked questions (FAQs), experimental protocols, and relevant technical data to
ensure a safe and efficient purification process.

Frequently Asked Questions (FAQs)

Q1: What is Cobalt tricarbonyl nitrosyl and why is it purified by sublimation?

Al: Cobalt tricarbonyl nitrosyl is a dark red, volatile organometallic oil.[1] It is used as a
precursor for the deposition of cobalt-containing thin films and in various catalytic applications.
[2][3] Sublimation is an ideal purification technique for this compound because it is a volatile
solid that can be converted directly from a solid to a gas, leaving non-volatile impurities behind.
[4][5] This method is particularly advantageous as it avoids the use of solvents, making it a
"green” purification technique.[1]

Q2: What are the main safety concerns when handling Cobalt tricarbonyl nitrosyl?

A2: Cobalt tricarbonyl nitrosyl is highly toxic if swallowed or inhaled and can cause skin and
eye irritation.[6] It is also air-sensitive and decomposes upon exposure to air and temperatures
exceeding 65°C, potentially releasing toxic carbon monoxide gas.[6] Therefore, it must be
handled in an inert atmosphere, such as in a glovebox or using a Schlenk line.
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Q3: What are the likely impurities in a crude sample of Cobalt tricarbonyl nitrosyl?

A3: The most common synthesis route for Cobalt tricarbonyl nitrosyl involves the reaction of
dicobalt octacarbonyl (Coz(CO)s) with nitric oxide.[1][7] Therefore, common impurities include
unreacted dicobalt octacarbonyl and its decomposition product, tetracobalt dodecacarbonyl
(Co4(C0O)12).[4] These impurities are significantly less volatile than the desired product, making
sublimation an effective purification method.

Q4: What are the ideal conditions for the sublimation of Cobalt tricarbonyl nitrosyl?

A4: Due to its thermal sensitivity, sublimation should be performed under a dynamic vacuum
(high vacuum) to lower the required temperature. The sublimation temperature should be kept
as low as possible, typically just above its melting point of -1.1°C, to minimize decomposition. A
cold finger cooled with a dry ice/acetone slurry or a cryocooler is recommended to efficiently
trap the sublimed product.

Troubleshooting Guide
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Problem

Possible Cause

Solution

Low or no sublimate collected.

1. Temperature is too low. 2.
Vacuum is not sufficient. 3.
The compound has

decomposed.

1. Gradually and slightly
increase the temperature of
the heating bath. 2. Check the
vacuum system for leaks and
ensure the pump is functioning
correctly. 3. Inspect the crude
material for signs of
decomposition (blackening). If
decomposed, the starting
material may need to be re-

synthesized.

The sublimed product appears

dark or discolored.

1. The sublimation temperature
is too high, causing some
decomposition. 2. The crude
material was not properly
dried, and residual solvent is

co-distilling.

1. Reduce the sublimation
temperature. 2. Ensure the
crude material is thoroughly
dried under vacuum before

starting the sublimation.

The crude material "bumps" or

spatters onto the cold finger.

1. The initial heating rate is too
fast. 2. Residual solvent is

present in the crude material.

1. Heat the apparatus slowly
and evenly. 2. Dry the crude
material under high vacuum for
an extended period before

heating.

Difficulty in scraping the
purified product from the cold

finger.

The product has formed a very

thin, adherent film.

Allow the cold finger to warm
to room temperature under an
inert atmosphere before
attempting to scrape off the
product. A flexible spatula may

be helpful.

Experimental Protocol: Sublimation of Cobalt
Tricarbonyl Nitrosyl
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This protocol outlines the purification of Cobalt tricarbonyl nitrosyl using a standard
sublimation apparatus under high vacuum. All manipulations should be performed under an
inert atmosphere (e.g., in a nitrogen- or argon-filled glovebox or using Schlenk techniques).

Materials and Equipment:
e Crude Cobalt tricarbonyl nitrosyl
e Sublimation apparatus with a cold finger
e High-vacuum pump
e Schlenk line or glovebox
e Heating mantle or oil bath
o Dewar flask
e Dry ice and acetone (for cold finger)
e Spatula
» Pre-weighed collection vial
Procedure:
o Preparation of the Apparatus:
o Thoroughly clean and dry the sublimation apparatus.

o In a glovebox, charge the bottom flask of the sublimator with the crude Cobalt tricarbonyl
nitrosyl.

o Lightly grease the joint of the sublimator with a high-vacuum grease and assemble the
apparatus.

o Evacuation of the System:

o Attach the sublimator to a high-vacuum line.
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o

[e]

Slowly open the stopcock to the vacuum pump to evacuate the apparatus.

Allow the apparatus to remain under high vacuum for at least 30 minutes to remove any
residual volatile impurities and ensure the system is leak-free.

e Sublimation:

[e]

Place the heating mantle or oil bath under the sublimation apparatus.
Fill the cold finger with a slurry of dry ice and acetone.

Begin heating the bottom flask gently and slowly. A temperature of around 10-20°C is a
good starting point.

Observe the cold finger for the deposition of dark red crystals of pure Cobalt tricarbonyl
nitrosyl.

Adjust the heating rate to maintain a slow and steady rate of sublimation. Avoid
overheating, which can lead to decomposition.

o Collection of the Product:

Once the sublimation is complete (no more sublimate is observed forming on the cold
finger), turn off the heating and allow the apparatus to cool to room temperature under
vacuum.

Remove the cold bath from the cold finger.
Slowly backfill the sublimation apparatus with an inert gas (nitrogen or argon).
Transfer the apparatus into a glovebox.

Carefully disassemble the sublimator and scrape the purified, crystalline product from the
cold finger into a pre-weighed vial.

Seal the vial and store it at a low temperature (e.g., in a freezer) to prevent decomposition.

Quantitative Data
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Property Value Reference
Molecular Formula C3CoNOa4 [1]
Molar Mass 172.97 g/mol [2]
Appearance Dark red oil [1]
Melting Point -1.1°C [1]
Boiling Point 50 °C [2]
Decomposition Temperature >65°C [6]
Visualizations

Start Sublimation

T

Warm Finger Under Inert Gas

Increase Temp / Check Vacuum Check for Decomposition

Click to download full resolution via product page

Caption: Troubleshooting workflow for the sublimation of Cobalt tricarbonyl nitrosyl.
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Caption: Experimental workflow for the purification of Cobalt tricarbonyl nitrosyl by
sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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